1-((4-Bromophenyl)sulfonyl)-3-fluorobenzene
Overview
Description
1-((4-Bromophenyl)sulfonyl)-3-fluorobenzene, also known as BSAF, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound belongs to the family of sulfonamide compounds and has been found to exhibit promising properties in various studies.
Mechanism of Action
The exact mechanism of action of 1-((4-Bromophenyl)sulfonyl)-3-fluorobenzene is not fully understood, but several studies have proposed different mechanisms based on its observed effects. The anti-cancer properties of 1-((4-Bromophenyl)sulfonyl)-3-fluorobenzene are thought to be mediated through the inhibition of specific enzymes involved in cancer cell growth and survival. The anti-inflammatory effects of 1-((4-Bromophenyl)sulfonyl)-3-fluorobenzene are believed to be due to its ability to inhibit the activation of specific signaling pathways involved in inflammation. The antibacterial activity of 1-((4-Bromophenyl)sulfonyl)-3-fluorobenzene is thought to be due to its ability to disrupt bacterial cell membrane integrity.
Biochemical and Physiological Effects:
1-((4-Bromophenyl)sulfonyl)-3-fluorobenzene has been found to have several biochemical and physiological effects in various studies. It has been reported to induce cell cycle arrest and apoptosis in cancer cells, reduce the production of pro-inflammatory cytokines, and inhibit bacterial growth. 1-((4-Bromophenyl)sulfonyl)-3-fluorobenzene has also been found to exhibit low toxicity in various cell lines and animal models.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-((4-Bromophenyl)sulfonyl)-3-fluorobenzene in lab experiments is its relatively simple synthesis process and high purity yield. Additionally, 1-((4-Bromophenyl)sulfonyl)-3-fluorobenzene has shown promising results in various studies, making it a potential candidate for further development. However, one of the limitations of using 1-((4-Bromophenyl)sulfonyl)-3-fluorobenzene is its limited solubility in certain solvents, which can affect its bioavailability and efficacy.
Future Directions
There are several future directions for the study of 1-((4-Bromophenyl)sulfonyl)-3-fluorobenzene. One potential direction is the development of 1-((4-Bromophenyl)sulfonyl)-3-fluorobenzene-based drugs for the treatment of cancer, inflammation, and bacterial infections. Additionally, further studies are needed to fully understand the mechanism of action of 1-((4-Bromophenyl)sulfonyl)-3-fluorobenzene and its potential side effects. Furthermore, the synthesis of 1-((4-Bromophenyl)sulfonyl)-3-fluorobenzene analogs with improved properties could be explored to enhance its therapeutic potential.
Scientific Research Applications
1-((4-Bromophenyl)sulfonyl)-3-fluorobenzene has been extensively studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and bacterial infections. Several studies have reported the anti-cancer properties of 1-((4-Bromophenyl)sulfonyl)-3-fluorobenzene, which include the inhibition of cancer cell growth and induction of apoptosis. 1-((4-Bromophenyl)sulfonyl)-3-fluorobenzene has also been found to exhibit anti-inflammatory effects by reducing the production of pro-inflammatory cytokines. Additionally, 1-((4-Bromophenyl)sulfonyl)-3-fluorobenzene has shown promising antibacterial activity against various bacterial strains.
properties
IUPAC Name |
1-(4-bromophenyl)sulfonyl-3-fluorobenzene |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8BrFO2S/c13-9-4-6-11(7-5-9)17(15,16)12-3-1-2-10(14)8-12/h1-8H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MAZKBEBXAXOVPK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)S(=O)(=O)C2=CC=C(C=C2)Br)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8BrFO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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